Cas no 1806029-95-7 (2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine
• CAS No: 1806029-95-7
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4800492
• Update Time: 2025-10-12

2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine

• Inchi： 1S/C6H6F2N2O2/c7-5(8)2-1-10-6(9)4(12)3(2)11/h1,5,12H,(H3,9,10,11)
• InChI Key： XTFKSXIDMYJHBV-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C1=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4

Additional information on 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine

Introduction to 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1806029-95-7)

2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1806029-95-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and development. The presence of the difluoromethyl group and the amino and hydroxyl functionalities make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine is characterized by a six-membered pyridine ring with an amino group at the 2-position, a difluoromethyl group at the 5-position, and hydroxyl groups at the 3 and 4 positions. This specific arrangement of functional groups imparts unique chemical properties to the molecule, such as enhanced solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in drug development.

Recent studies have highlighted the potential of 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes it a valuable tool in developing targeted therapies with reduced side effects.

In addition to its enzymatic inhibition properties, 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine has also been investigated for its antioxidant and anti-inflammatory activities. These properties are particularly relevant in the treatment of chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The compound's ability to scavenge free radicals and modulate inflammatory responses has been demonstrated in both in vitro and in vivo studies, suggesting its potential as a multifunctional therapeutic agent.

The synthesis of 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine involves a series of well-defined chemical reactions that can be optimized for large-scale production. One common synthetic route involves the reaction of a suitable pyridine precursor with difluoroacetic acid followed by subsequent functionalization steps to introduce the amino and hydroxyl groups. The choice of starting materials and reaction conditions is critical for achieving high yields and purity levels, which are essential for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine in various disease models. Preliminary results have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic properties and minimal adverse effects. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 2-Amino-5-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1806029-95-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing novel therapies targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.